Cas no 85896-15-7 (2-Chloro-N1-cyclohexyl-N1-methylbenzene-1,4-diamine)

• Product Name: 2-Chloro-N1-cyclohexyl-N1-methylbenzene-1,4-diamine
• CAS No: 85896-15-7
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 991170
• PubChem ID: 3021034
• Update Time: 2025-09-27

2-Chloro-N1-cyclohexyl-N1-methylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N1-cyclohexyl-N1-methylbenzene-1,4-diamine
• 3-chloro-4-(N-cyclohexyl-N-methylamino)aniline
• N-(4-Amino-2-chlorophenyl)-N-cyclohexyl-N-methylamine
• 1,4-BENZENEDIAMINE, 2-CHLORO-N1-CYCLOHEXYL-N1-METHYL-
• 85896-15-7
• 3UYA8EP1EV
• SB80675
• NS00039096
• EINECS 288-793-1
• UNII-3UYA8EP1EV
• AKOS000263813
• 2-chloro-1-N-cyclohexyl-1-N-methylbenzene-1,4-diamine
• SCHEMBL6814037
• DTXSID20235216
• SZFJCDGNNBDKBT-UHFFFAOYSA-N
• DB-116743

• MDL： MFCD07365141
• Inchi： 1S/C13H19ClN2/c1-16(11-5-3-2-4-6-11)13-8-7-10(15)9-12(13)14/h7-9,11H,2-6,15H2,1H3
• InChI Key： SZFJCDGNNBDKBT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N(C)C1CCCCC1)N

Computed Properties

• Exact Mass: 238.1236763g/mol
• Monoisotopic Mass: 238.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.3Ų